Cas no 651047-33-5 (3-(2,4,5-Trifluorophenyl)propanoic acid)

• Product Name: 3-(2,4,5-Trifluorophenyl)propanoic acid
• CAS No: 651047-33-5
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD06660217
• CID: 859309
• PubChem ID: 17999352
• Update Time: 2025-04-19

3-(2,4,5-Trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-Trifluorophenyl)propanoic acid
• 3-(2,4,5-Trifluorophenyl)propionic acid
• 3-(2,4,5-Trifluoro-phenyl)-propionic acid

• MDL： MFCD06660217
• Inchi： 1S/C9H7F3O2/c10-6-4-8(12)7(11)3-5(6)1-2-9(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key： OMEITIOVLWUOPR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CCC(=O)O)F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids